Cas no 1340441-65-7 (Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1340441-65-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 4787483
• Update Time: 2025-10-31

Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate

• Inchi： 1S/C10H14N2O3/c1-2-14-10(13)9-11-8(12-15-9)7-5-3-4-6-7/h7H,2-6H2,1H3
• InChI Key： YGDLZDRONCBUPX-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=NC(C2CCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate

Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate (CAS No. 1340441-65-7): A Comprehensive Overview

Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate (CAS No. 1340441-65-7) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the oxadiazole class, which is well-known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate consists of a cyclopentyl group attached to an oxadiazole core, which is further esterified at the 5-position with an ethyl group. This specific arrangement imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development. The cyclopentyl moiety enhances lipophilicity, while the oxadiazole ring contributes to metabolic stability and bioavailability.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their remarkable pharmacological profiles. Studies have demonstrated that compounds containing the oxadiazole moiety exhibit inhibitory effects on various enzymes and receptors involved in inflammatory responses, bacterial infections, and even cancer cell proliferation. The introduction of the cyclopentyl group in Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate further modulates its biological activity, making it a promising candidate for further investigation.

One of the most compelling aspects of Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings are particularly intriguing given the increasing prevalence of chronic inflammatory diseases worldwide. The ability of this compound to modulate inflammatory pathways suggests its utility in developing novel therapeutics for conditions like rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has highlighted the antimicrobial properties of oxadiazole derivatives. The structural features of Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate, particularly the oxadiazole ring and the cyclopentyl substituent, have been shown to disrupt bacterial cell membranes and inhibit essential enzymatic processes. This has led to investigations into its efficacy against multidrug-resistant bacterial strains, a growing concern in global healthcare. Preliminary results indicate that this compound exhibits promising activity against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.

The pharmacokinetic profile of Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate is another area of active investigation. Animal models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound demonstrates reasonable oral bioavailability and moderate tissue distribution, suggesting its potential for systemic administration. Furthermore, preliminary metabolic studies indicate that it undergoes biotransformation via cytochrome P450 enzymes, which could influence its therapeutic window and potential drug-drug interactions.

In the context of drug development pipelines, Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate represents an intriguing lead compound for further optimization. Its unique structural features offer a versatile platform for structure-based drug design (SBDD) approaches. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can identify analogs with enhanced potency and selectivity. These efforts are crucial in addressing the challenges posed by increasing drug resistance and optimizing therapeutic outcomes.

The synthesis of Ethyl 3-cyclopentyl-1,2,4-oxadiazole-5-carboxylate presents an interesting challenge due to the complexity of its molecular framework. However， recent advancements in synthetic methodologies have made it more accessible than ever before。 Modern techniques such as transition-metal catalysis and flow chemistry have streamlined the synthesis process while improving yield and purity. These innovations not only facilitate academic research but also hold promise for scaling up production for clinical trials and commercial applications.

The future prospects of Ethyl 3-cyclopentyl-1，2，4 -oxadiazole -5 -carboxylic acid ethylester are vast， with ongoing studies exploring its potential in various therapeutic areas。 Its anti-inflammatory、 antimicrobial，and anticancer properties make it a compelling candidate for further development。 As research continues to uncover new biological activities，this compound is poised to play a significant role in shaping future pharmacological strategies.